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For Researchers, Scientists, and Drug Development Professionals

Introduction
Carbazole-9-ethanol, a heterocyclic aromatic alcohol, is a versatile building block in organic

synthesis, finding significant applications in materials science and medicinal chemistry.[1] Its

rigid carbazole core, endowed with a large π-conjugated system, imparts unique photophysical

and electrochemical characteristics that are harnessed in the development of organic light-

emitting diodes (OLEDs), sensors, and as a precursor for various functional polymers.[1] This

technical guide provides an in-depth overview of the core photophysical and electrochemical

properties of Carbazole-9-ethanol, complete with experimental protocols and data presented

for easy reference.

Synthesis of Carbazole-9-ethanol
A common synthetic route to Carbazole-9-ethanol involves the N-alkylation of carbazole. The

following diagram illustrates a typical synthetic workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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